Cas no 35327-97-0 (N-(6-Chloro-1,3-benzothiazol-2-yl)-4-methylbenzene-1-sulfonamide)

• Product Name: N-(6-Chloro-1,3-benzothiazol-2-yl)-4-methylbenzene-1-sulfonamide
• CAS No: 35327-97-0
• MF: C₁₄H₁₁ClN₂O₂S₂
• MW: 338.832339525223
• CID: 2823439
• PubChem ID: 14879435
• Update Time: 2025-04-21

N-(6-Chloro-1,3-benzothiazol-2-yl)-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F2398-0044
• N-(6-Chloro-1,3-benzothiazol-2-yl)-4-methylbenzene-1-sulfonamide
• 35327-97-0
• DTXSID70564962
• AKOS024950845
• N-(6-chlorobenzo[d]thiazol-2-yl)-4-methylbenzenesulfonamide

• Inchi： 1S/C14H11ClN2O2S2/c1-9-2-5-11(6-3-9)21(18,19)17-14-16-12-7-4-10(15)8-13(12)20-14/h2-8H,1H3,(H,16,17)
• InChI Key： HHTZVRAKFANCOR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N2)NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 337.9950476Da
• Monoisotopic Mass: 337.9950476Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.7Ų